![molecular formula C14H18N2O3 B1392407 2-(1-Benzyl-4-methyl-3-oxo-2-piperazinyl)-acetic acid CAS No. 1236267-76-7](/img/structure/B1392407.png)
2-(1-Benzyl-4-methyl-3-oxo-2-piperazinyl)-acetic acid
Overview
Description
2-(1-Benzyl-4-methyl-3-oxo-2-piperazinyl)-acetic acid (BMPAA) is a synthetic compound that has been used in a range of scientific research applications. BMPAA has been found to have a range of biochemical and physiological effects, and its use in laboratory experiments has been linked to a range of advantages and limitations.
Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been used in the synthesis of 2-(4-morpholinyl)- and 2-(piperazinyl)-5-(benzyl)thiazol-4-ones, highlighting its utility in forming complex thiazolones (Obushak et al., 2007).
- It is instrumental in the formation of 1, 4-Benzoxazine Analogues with significant antibacterial properties (Kadian et al., 2012).
- The compound contributes to the synthesis of chiral 3-oxo-6-[(phenylmethoxy)-carbonyl]-2-piperazineacetic acid esters, useful for presenting an aspartic acid side chain (Kogan & Rawson, 1992).
Antibacterial and Antimicrobial Properties
- It's involved in the creation of pyrido(2,3-d)pyrimidine antibacterial agents, showing effectiveness against gram-negative bacteria, including Pseudomonas aeruginosa (Matsumoto & Minami, 1975).
- Fluoroquinolone compounds synthesized using this compound have demonstrated notable antibacterial activity (Li et al., 2004).
Pharmaceutical Research
- It plays a role in the oxidative metabolism of novel antidepressants, as seen in studies involving Lu AA21004, indicating its relevance in drug metabolism studies (Hvenegaard et al., 2012).
- The compound has been used in the synthesis of novel annelated 2-oxopiperazines, indicating potential pharmaceutical applications (Svetlana et al., 2015).
Analytical Chemistry
- It is involved in the enantioresolution of anti-HIV quinolone derivatives, showcasing its use in the separation of enantiomers for therapeutic agents (Natalini et al., 2011).
Novel Synthesis Processes
- The compound is used in the synthesis of pyridazino[4,5-b]indole derivatives, emphasizing its role in creating novel chemical structures (Monge et al., 1986).
- It contributes to the novel synthesis of 2-substituted-4H-thieno[2,3-d][1,3] oxazin-4-one derivatives, further demonstrating its utility in creating unique chemical compounds (El-Ahl, 2000).
Drug Development
- It has been used in the synthesis of new Mannich bases of arylpyridazinones, which have shown analgesic and anti-inflammatory properties (Gökçe et al., 2005).
- The compound is involved in the synthesis of unique substituted 3-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazole-1-carboxamides, a process that highlights its role in drug development (Ghandi et al., 2010).
properties
IUPAC Name |
2-(1-benzyl-4-methyl-3-oxopiperazin-2-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c1-15-7-8-16(10-11-5-3-2-4-6-11)12(14(15)19)9-13(17)18/h2-6,12H,7-10H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNHJJLTYQXBIBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(C(C1=O)CC(=O)O)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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